2-Hydroxy-3-(1,3-thiazol-2-yl)propanoic acid

• Molecular Formula: C6H7NO3S
• Molecular Weight: 173.19 g/mol
• SMILES: C1=CSC(=N1)CC(C(=O)O)O
• InChI: InChI=1S/C6H7NO3S/c8-4(6(9)10)3-5-7-1-2-11-5/h1-2,4,8H,3H2,(H,9,10)
• InChIKey: ZERCMDLXVPQVSL-UHFFFAOYSA-N

2-Hydroxy-3-(1,3-thiazol-2-yl)propanoic Acid: Structural Identity and Baseline Procurement Profile

2-Hydroxy-3-(1,3-thiazol-2-yl)propanoic acid (CAS 1539214-87-3) is a heterocyclic α-hydroxy carboxylic acid with molecular formula C₆H₇NO₃S and molecular weight 173.19 g/mol . The compound features a 1,3-thiazole ring linked at the 2-position to a propanoic acid backbone bearing an α-hydroxyl substituent, as represented by the SMILES string O=C(O)C(O)Cc1nccs1 . This α-hydroxy acid scaffold places it at the intersection of thiazole-containing building blocks and chiral hydroxy acid intermediates. Commercial sourcing is available at ≥95% purity (typical specification 98%) through research chemical suppliers . The compound serves as a versatile synthetic intermediate with potential relevance to medicinal chemistry programs targeting metalloenzymes, fragment-based drug discovery, and chiral pool synthesis.

Fragment-based metalloenzyme inhibitor screening

Chiral building block for asymmetric synthesis

Thiazole-containing molecule derivatization

Why 2-Hydroxy-3-(1,3-thiazol-2-yl)propanoic Acid Cannot Be Interchanged with Close Thiazole-Propanoic Acid Analogs

Structural variations among thiazole-propanoic acid derivatives—particularly at the α-carbon position—produce fundamentally different physicochemical and target-engagement profiles that preclude casual substitution. The α-hydroxyl group in 2-hydroxy-3-(1,3-thiazol-2-yl)propanoic acid introduces a hydrogen-bond donor and acceptor, a chiral center, and a markedly different ionization profile compared to the decarboxy analog 3-(1,3-thiazol-2-yl)propanoic acid (CAS 144163-65-5, MW 157.19, lacking any α-substituent) . Substitution with α-amino analogs (e.g., 2-amino-3-(thiazol-2-yl)propanoic acid, CAS 1596-65-2) introduces a zwitterionic character with substantially lower lipophilicity (XLogP3-AA ≈ −2.9), whereas the α-hydroxy acid scaffold maintains neutral to moderately lipophilic character (methyl ester XLogP = 0.5) [1][2]. Furthermore, the decarboxy analog 3-(thiazol-2-yl)propanoic acid has demonstrated crystallographically validated binding to the PYCR1 P5C substrate pocket (PDB 9S02, 1.65 Å), while α-amino-substituted analogs show no reported structural engagement of this cancer metabolism target [3]. These differences in hydrogen-bonding capacity, lipophilicity, and target binding competency mean that experimental outcomes obtained with one analog cannot be extrapolated to another.

Decarboxy analog (3-(thiazol-2-yl)propanoic acid)

Lacks α-hydroxyl H-bond donor and chiral center; binding profiles may not transfer.

α-Amino analog (2-amino-3-(thiazol-2-yl)propanoic acid)

Zwitterionic character and ~3.4 logP difference may alter cell permeability and target engagement.

β-Hydroxy regioisomer

Hydroxyl at β-position alters metal-chelation geometry; metalloenzyme binding mode may differ.

• [1] PubChem. 3-Amino-3-(1,3-thiazol-2-yl)propanoic acid. CID 70397200; XLogP3-AA = −2.9. National Center for Biotechnology Information. Accessed 2026-05-02. View Source
• [2] PubChem. Methyl 2-hydroxy-3-(1,3-thiazol-2-yl)propanoate. CID 79824213; XLogP3-AA = 0.5. National Center for Biotechnology Information. Accessed 2026-05-02. View Source
• [3] Ragin-Oh W, Czerwonka D, Tran LH, Forlani G, Ruszkowski M. Crystallographic fragment screening reveals new starting points for PYCR1 inhibitor design. Bioorg Chem. 2025;165:109024. PDB ID: 9S02. PMID: 41016381. View Source

Quantitative Differentiation Evidence: 2-Hydroxy-3-(1,3-thiazol-2-yl)propanoic Acid Versus In-Class Analogs

Functional Group Differentiation: α-Hydroxy Acid vs. Decarboxy Analog (3-(Thiazol-2-yl)propanoic Acid)

2-Hydroxy-3-(1,3-thiazol-2-yl)propanoic acid (MW 173.19) differs from its closest decarboxy analog 3-(1,3-thiazol-2-yl)propanoic acid (CAS 144163-65-5, MW 157.19) by the presence of an α-hydroxyl group, which adds a hydrogen-bond donor (total HBD count = 2 vs. 1) and a chiral center . This hydroxyl group increases topological polar surface area and enables enantioselective synthesis or chiral resolution strategies that are unavailable with the achiral decarboxy analog.

α-Hydroxy vs. Decarboxy

Source review

MW 173.19 vs 157.19; HBD 2 vs 1; chiral center introduced

Enables hydrogen-bonding and stereochemical control strategies.

Structural inference; experimental binding data to verify.

Evidence Dimension	Molecular weight and hydrogen-bond donor count
Target Compound Data	MW = 173.19 g/mol; HBD = 2; contains chiral α-carbon
Comparator Or Baseline	3-(1,3-thiazol-2-yl)propanoic acid (CAS 144163-65-5): MW = 157.19 g/mol; HBD = 1; achiral
Quantified Difference	ΔMW = +16.00 g/mol; ΔHBD = +1; chirality introduced
Conditions	Structural comparison based on molecular formula and SMILES

Why This Matters

The additional hydroxyl group enables stereochemical control in synthesis and provides an extra hydrogen-bonding anchor for target engagement, critical for medicinal chemistry and fragment elaboration campaigns.

Lipophilicity Differentiation: α-Hydroxy Acid vs. α-Amino Acid Analog (2-Amino-3-(thiazol-2-yl)propanoic Acid)

The methyl ester of 2-hydroxy-3-(1,3-thiazol-2-yl)propanoic acid exhibits a computed XLogP3-AA of 0.5, providing a reasonable estimate for the free acid. In contrast, the α-amino analog 2-amino-3-(thiazol-2-yl)propanoic acid (CAS 1596-65-2, the thiazole analog of β-(2-thiazolyl)-alanine) has a predicted XLogP3-AA of approximately −2.9 due to its zwitterionic character at physiological pH [1][2]. This ~3.4 log unit difference translates to an approximately 2,500-fold greater octanol-water partition coefficient for the hydroxy acid scaffold.

Lipophilicity Shift

Reported

ΔXLogP ≈ 3.4; ~2,500-fold partition coefficient difference

Predicted permeability may favor cell-based assays over zwitterionic analogs.

Computed XLogP; measured logD to confirm.

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA (methyl ester) = 0.5; estimated free acid in similar range
Comparator Or Baseline	2-Amino-3-(thiazol-2-yl)propanoic acid (CAS 1596-65-2): XLogP3-AA ≈ −2.9; 3-amino-3-(1,3-thiazol-2-yl)propanoic acid (CAS 52396-78-8): XLogP3-AA = −2.9
Quantified Difference	ΔXLogP ≈ 3.4; ~2,500-fold difference in partition coefficient
Conditions	Computed XLogP3-AA values from PubChem (2025 release)

Why This Matters

The substantially higher lipophilicity of the α-hydroxy acid scaffold predicts superior passive membrane permeability, making it more suitable for cell-based assays and intracellular target engagement than zwitterionic amino acid analogs.

• [1] PubChem. Methyl 2-hydroxy-3-(1,3-thiazol-2-yl)propanoate. CID 79824213; XLogP3-AA = 0.5. National Center for Biotechnology Information. Accessed 2026-05-02. View Source
• [2] PubChem. 3-Amino-3-(1,3-thiazol-2-yl)propanoic acid. CID 70397200; XLogP3-AA = −2.9. National Center for Biotechnology Information. Accessed 2026-05-02. View Source

Hydroxy-Thiazole Scaffold Potency in Prolyl Hydroxylase Inhibition: Class-Level Evidence from PHD2 Inhibitor SAR

A series of novel hydroxy-thiazoles were developed as potent PHD2 (HIF-α prolyl hydroxylase) inhibitors, with the most potent compounds bearing hydrophobic substituents achieving IC₅₀ values of 11 nM and 3 nM against PHD2 [1]. A related study on N-hydroxythiazole-derived 2OG oxygenase inhibitors demonstrated that compound i (an N-hydroxythiazole with R₁ = OH, R₂ = H) inhibited PHD2 with an IC₅₀ of 0.11 ± 0.00 μM, while the non-hydroxylated analog (compound iii, R₁ = H) showed no inhibition (IC₅₀ >100 μM), confirming that the hydroxyl group is essential for PHD2 inhibitory activity within the thiazole scaffold [2]. The α-hydroxy acid motif in 2-hydroxy-3-(1,3-thiazol-2-yl)propanoic acid provides a structurally analogous metal-chelating pharmacophore.

PHD2 Class Activity

Class-level

Hydroxy-thiazole analogs: IC₅₀ 3–11 nM; non-hydroxylated: >100 μM

Class-level scaffold context; direct measurement required for this compound.

Validated pharmacophore in analogs; review direct assay data.

Evidence Dimension	PHD2 enzyme inhibition (IC₅₀)
Target Compound Data	Not directly measured; scaffold class includes hydroxy-thiazoles with PHD2 IC₅₀ values of 3–11 nM for optimized analogs
Comparator Or Baseline	Non-hydroxylated thiazole analog (compound iii): PHD2 IC₅₀ >100 μM; N-hydroxythiazole analog (compound i): PHD2 IC₅₀ = 0.11 ± 0.00 μM
Quantified Difference	Hydroxy-thiazole scaffold: >900-fold improvement in PHD2 potency vs. non-hydroxylated analog; class-leading compounds achieve single-digit nanomolar IC₅₀
Conditions	PHD2 inhibition assay using 0.15 μM PHD2₁₈₁₋₄₂₆, 10.0 μM 2OG, 5.0 μM HIF-1α CODD₅₅₆₋₅₇₄ (TR-FRET format)

Why This Matters

The hydroxy-thiazole pharmacophore is a validated metal-chelating motif for 2OG oxygenase inhibition, and 2-hydroxy-3-(1,3-thiazol-2-yl)propanoic acid contains this essential hydroxyl group, positioning it as a viable fragment starting point for PHD2 or related oxygenase inhibitor programs.

• [1] Tegley CM, et al. Discovery of novel hydroxy-thiazoles as HIF-α prolyl hydroxylase inhibitors: SAR, synthesis, and modeling evaluation. Bioorg Med Chem Lett. 2008;18(14):3925-3928. PMID: 18579373. View Source
• [2] Bonnici J, et al. Structure-guided optimisation of N-hydroxythiazole-derived inhibitors of factor inhibiting hypoxia-inducible factor-α. Chem Sci. 2023;14:12098-12112. Table 2: Inhibition of 2OG human oxygenases by selected thiazole and N-hydroxythiazole analogues. PMC10631261. View Source

Regioisomeric Differentiation: α-Hydroxy (2-position) vs. β-Hydroxy (3-position) Thiazole-Propanoic Acid

2-Hydroxy-3-(1,3-thiazol-2-yl)propanoic acid bears the hydroxyl group at the α-position (C-2 of the propanoic acid chain), distinguishing it from the regioisomeric (3S)-3-hydroxy-3-(1,3-thiazol-2-yl)propanoic acid (CAS 2227870-40-6), which carries the hydroxyl at the β-position . This positional difference alters the distance between the hydroxyl and carboxylate groups, affecting metal-chelation geometry and hydrogen-bonding patterns. The α-hydroxy acid configuration places the hydroxyl adjacent to the carboxylic acid, enabling α-hydroxy acid-type metal coordination (e.g., bidentate chelation of Fe(II) in 2OG oxygenase active sites), whereas the β-hydroxy isomer positions the hydroxyl one carbon further removed, creating a distinct chelation bite angle and binding geometry.

α vs. β Hydroxy Position

Source review

α-OH at C-2 (adjacent to COOH) vs. β-OH at C-3

Chelation bite angle and hydrogen-bond geometry may differ for metalloenzymes.

Structural basis; binding studies needed to confirm geometry.

Evidence Dimension	Hydroxyl group position relative to carboxylate
Target Compound Data	α-Hydroxy substituent at C-2 of propanoic acid chain (adjacent to carboxylate); SMILES: O=C(O)C(O)Cc1nccs1
Comparator Or Baseline	(3S)-3-hydroxy-3-(1,3-thiazol-2-yl)propanoic acid (CAS 2227870-40-6): β-hydroxy substituent at C-3; SMILES: O=C(O)CC(O)c1nccs1
Quantified Difference	Positional shift of hydroxyl from C-2 (α) to C-3 (β); alters metal-chelation bite angle and hydrogen-bond geometry
Conditions	Structural comparison based on SMILES and IUPAC nomenclature

Why This Matters

The α-hydroxy acid configuration enables a distinct metal-chelation mode relevant to metalloenzyme inhibitor design; researchers targeting 2OG oxygenases or other metalloproteins should not substitute the β-hydroxy regioisomer without expecting altered binding geometry.

Commercial Availability and Purity Benchmarking Across Thiazole-Propanoic Acid Derivatives

2-Hydroxy-3-(1,3-thiazol-2-yl)propanoic acid is commercially available at 98% purity from research chemical suppliers, with catalog pricing for 1 g and 5 g quantities . Its close analog 2-hydroxy-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS 1510044-84-4) is offered at 95% purity . The decarboxy analog 3-(1,3-thiazol-2-yl)propanoic acid is available at ≥95–96% purity with melting point specification of 126–127 °C . The target compound's higher specified purity (98% vs. 95% for the 4-methyl analog) and the absence of a reported melting point in vendor documentation indicate differing quality control standards and physical characterization profiles across the analog series.

Purity Specification

Data to verify

98% purity (target) vs. 95% (4-methyl analog)

Higher specified purity may reduce pre-assay purification steps.

Vendor catalog data; verify CoA for lot-specific purity.

Evidence Dimension	Commercial purity specification
Target Compound Data	98% purity (Leyan, Product No. 1961451); available in 1 g, 5 g quantities
Comparator Or Baseline	2-Hydroxy-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid: 95% purity; 3-(1,3-thiazol-2-yl)propanoic acid: ≥95–96% purity, mp 126–127 °C
Quantified Difference	Target compound: 98% purity vs. 95% for closest methyl-substituted analog
Conditions	Vendor catalog specifications as of 2026-05-02

Why This Matters

Higher available purity reduces the need for in-house purification before use in sensitive biochemical or biophysical assays, directly impacting experimental reproducibility and procurement workflow efficiency.

Optimal Research and Industrial Application Scenarios for 2-Hydroxy-3-(1,3-thiazol-2-yl)propanoic Acid Based on Evidence

Fragment-Based Lead Discovery Targeting 2-Oxoglutarate-Dependent Oxygenases (PHD2, FIH, AspH)

The α-hydroxy-thiazole scaffold is a validated metal-chelating pharmacophore for 2OG oxygenase inhibition. The most potent hydroxy-thiazole derivatives achieve PHD2 IC₅₀ values of 3–11 nM, while the hydroxyl group is essential for activity (non-hydroxylated analogs show IC₅₀ >100 μM) [1]. 2-Hydroxy-3-(1,3-thiazol-2-yl)propanoic acid provides the minimal hydroxy-thiazole pharmacophore suitable as a fragment starting point for structure-based drug design targeting PHD2, FIH, AspH, or related 2OG oxygenases. Its α-hydroxy acid geometry enables bidentate metal coordination distinct from β-hydroxy regioisomers, and its moderate predicted lipophilicity (ester XLogP = 0.5) falls within fragment-like property space [2][3].

Chiral Pool Synthesis and Enantioselective Building Block Applications

The α-carbon of 2-hydroxy-3-(1,3-thiazol-2-yl)propanoic acid is a chiral center, making the compound suitable as a chiral building block for asymmetric synthesis. Unlike the achiral decarboxy analog 3-(1,3-thiazol-2-yl)propanoic acid, this compound can be subjected to enzymatic resolution or chiral chromatography to access enantiopure intermediates [1]. The commercial availability at 98% purity supports direct use in stereoselective transformations without additional purification [2], enabling incorporation of the thiazole heterocycle into chiral drug candidates.

PYCR1 Inhibitor Development for Cancer Metabolism Research

The structurally related decarboxy analog 3-(1,3-thiazol-2-yl)propanoic acid has been co-crystallized with human PYCR1 at 1.65 Å resolution, occupying the P5C substrate binding pocket (PDB 9S02) [1]. The α-hydroxy substituent on 2-hydroxy-3-(1,3-thiazol-2-yl)propanoic acid provides an additional hydrogen-bonding handle that could enhance binding affinity or selectivity within this pocket. Given that PYCR1 is one of the most consistently upregulated metabolic enzymes across multiple cancer types, and that fragment screening against this target has yielded a 22% crystallographic hit rate for carboxylic acid fragments, this compound represents a structurally differentiated starting point for fragment elaboration [1].

Synthetic Intermediate for Thiazole-Containing Bioactive Molecules

The dual functionality of 2-hydroxy-3-(1,3-thiazol-2-yl)propanoic acid—combining a carboxylic acid for amide/ester bond formation, an α-hydroxyl group for further derivatization (e.g., oxidation to the α-keto acid, esterification, or Mitsunobu chemistry), and a thiazole ring for π-stacking and heteroatom interactions—makes it a versatile synthetic intermediate [1]. The higher commercial purity (98%) compared to the closest methyl-substituted analog (95%) minimizes byproduct formation in multi-step syntheses [2], while its predicted moderate lipophilicity (XLogP ≈ 0.5 for the methyl ester) facilitates handling in standard organic solvents [3].

Application

Selection Property

Validation Focus

2OG Oxygenase Fragment Screening

α-Hydroxy-thiazole metal-chelating scaffold

Class-level PHD2 inhibition assay context

Chiral Building Block Synthesis

Chiral α-hydroxy acid stereocenter

Enantiomeric resolution or asymmetric synthesis review

PYCR1 Fragment-Based Inhibitor Design

α-Hydroxy hydrogen-bond donor capacity

Binding mode differentiation in substrate pocket

Thiazole-Containing Molecule Synthesis

Carboxylic acid and α-hydroxyl dual derivatization handles

Purity and derivatization efficiency context

• [1] Tegley CM, et al. Discovery of novel hydroxy-thiazoles as HIF-α prolyl hydroxylase inhibitors: SAR, synthesis, and modeling evaluation. Bioorg Med Chem Lett. 2008;18(14):3925-3928. PMID: 18579373. View Source
• [2] Bonnici J, et al. Structure-guided optimisation of N-hydroxythiazole-derived inhibitors of factor inhibiting hypoxia-inducible factor-α. Chem Sci. 2023;14:12098-12112. Table 2. PMC10631261. View Source
• [3] PubChem. Methyl 2-hydroxy-3-(1,3-thiazol-2-yl)propanoate. CID 79824213; XLogP3-AA = 0.5. National Center for Biotechnology Information. Accessed 2026-05-02. View Source
• [4] Ragin-Oh W, Czerwonka D, Tran LH, Forlani G, Ruszkowski M. Crystallographic fragment screening reveals new starting points for PYCR1 inhibitor design. Bioorg Chem. 2025;165:109024. PDB ID: 9S02. PMID: 41016381. View Source